Cas no 24023-72-1 (2-(chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole)

2-(Chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a chloromethyl group at the 2-position and a 2-chlorophenyl group at the 5-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the chloromethyl group enhances its utility in nucleophilic substitution reactions, while the aromatic chlorophenyl moiety contributes to stability and potential bioactivity. Its well-defined molecular architecture ensures consistent performance in synthetic applications, offering versatility for constructing complex heterocyclic frameworks. The compound is typically handled under controlled conditions due to its reactive functional groups.

2-(chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole structure

24023-72-1 structure

Product Name:2-(chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole

CAS No:24023-72-1

MF:C₉H₆Cl₂N₂O

MW:229.062739849091

CID:290663

PubChem ID:7131052

Update Time:2025-09-24

2-(chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Oxadiazole,2-(chloromethyl)-5-(2-chlorophenyl)-
- 2-(CHLOROMETHYL)-5-(2-CHLOROPHENYL)-1,3,4-OXADIAZOLE
- DTXSID00427894
- 24023-72-1
- 2-chloromethyl-5-(2-chlorophenyl)-1,3,4-oxadiazole
- VOQHBNXZBQTWKZ-UHFFFAOYSA-N
- CS-0234773
- SCHEMBL2406430
- EN300-14723
- 2-(chloromethyl)-5-(2-chloro-phenyl)-1,3,4-oxadiazole
- F1721-0047
- AKOS000263795
- 2-(chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole
- Inchi： 1S/C9H6Cl2N2O/c10-5-8-12-13-9(14-8)6-3-1-2-4-7(6)11/h1-4H,5H2
- InChI Key： VOQHBNXZBQTWKZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1=NN=C(CCl)O1

Computed Properties

Exact Mass: 227.98588
Monoisotopic Mass: 227.985718
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: 2.5

Experimental Properties

Density: 1.4
Boiling Point: 352.6°Cat760mmHg
Flash Point: 167.1°C
Refractive Index: 1.574
PSA: 38.92

2-(chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM471293-1g	2-(CHLOROMETHYL)-5-(2-CHLOROPHENYL)-1,3,4-OXADIAZOLE	24023-72-1	95%+	1g	$221	2024-07-28
TRC	C650590-25mg	2-(Chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole	24023-72-1		25mg	$ 50.00	2022-06-06
TRC	C650590-50mg	2-(Chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole	24023-72-1		50mg	$ 70.00	2022-06-06
TRC	C650590-250mg	2-(Chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole	24023-72-1		250mg	$ 275.00	2022-06-06
Enamine	EN300-14723-0.05g	2-(chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole	24023-72-1	95.0%	0.05g	$53.0	2025-03-21
Enamine	EN300-14723-0.1g	2-(chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole	24023-72-1	95.0%	0.1g	$83.0	2025-03-21
Enamine	EN300-14723-0.25g	2-(chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole	24023-72-1	95.0%	0.25g	$116.0	2025-03-21
Enamine	EN300-14723-0.5g	2-(chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole	24023-72-1	95.0%	0.5g	$218.0	2025-03-21
Enamine	EN300-14723-1.0g	2-(chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole	24023-72-1	95.0%	1.0g	$314.0	2025-03-21
Enamine	EN300-14723-2.5g	2-(chloromethyl)-5-(2-chlorophenyl)-1,3,4-oxadiazole	24023-72-1	95.0%	2.5g	$614.0	2025-03-21